Cas no 548-77-6 (Tectorigenin)

Tectorigenin, a plant isoflavone, was originally isolated from dried flowers of Gegen decoction

Tectorigenin structure

Product Name:Tectorigenin

CAS No:548-77-6

Molecular Formula:C₁₆H₁₂O₆

Molecular Weight:300.2629

MDL:MFCD00597094

CID:94930

PubChem ID:329760554

Tectorigenin Properties

Names and Identifiers

- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one
- 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromen-4-one
- Tectoridin
- Tectorigenin
- 4′,5,7-Trihydroxy 6-methoxyisoflavone
- 5,7-Dihydroxy-3-(4-hydroxy-phenyl)-6-methoxy-chromen-4-one
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-1-benzopyran-4-one
- 5-Hydroxyglycitein
- Tectrigenin
- 5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromone
- 4',5,7-Trihydroxy-6-methoxyisoflavone
- Tectorigenine
- K 251T
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-
- 5,7,4'-Trihydroxy-6-methoxyisoflavone
- 855130H9CO
- ISOFLAVONE, 4',5,7-TRIHYDROXY-6-METHOXY-
- Spectrum_000761
- SpecPlus_000145
- KBioSS_001241
- SCHEMBL351641
- KBio2_006377
- R0U
- s9122
- DivK1c_006241
- Tectorigenin, analytical standard
- CCG-267463
- EX-A6676
- LMPK12050385
- AKOS015897084
- A870334
- 5-18-05-00311 (Beilstein Handbook Reference)
- KBio1_001185
- 4',5',7-trihydroxy-6-methoxyisoflavone
- KBio2_001241
- FT-0688353
- GTPL9738
- MFCD00597094
- HY-N0792
- UNII-855130H9CO
- CHEMBL242740
- TECTORIGENIN [MI]
- T3729
- 548-77-6
- BRN 0305601
- CS-0009804
- Q3517006
- AS-56397
- Q-100619
- 3-(4-hydroxyphenyl)-6-methoxy-5,7-bis(oxidanyl)chromen-4-one
- DTXSID50203286
- BDBM50241222
- CHEBI:9429
- KBio2_003809
- 4',5,7-Trihydroxy 6-methoxyisoflavone
- tectorigenin
- 5,7,4'-trihydroxy-6-methoxyisoflavone
- ConMedNP.1258
- DTXCID50125777
- DA-58377
- Pseudotectorigenin (6CI)
- +Expand
- MDL： MFCD00597094
- InChIKey： OBBCRPUNCUPUOS-UHFFFAOYSA-N
- Inchi： 1S/C16H12O6/c1-21-16-11(18)6-12-13(15(16)20)14(19)10(7-22-12)8-2-4-9(17)5-3-8/h2-7,17-18,20H,1H3
- SMILES： O1C([H])=C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])C(C2C(=C(C(=C([H])C1=2)O[H])OC([H])([H])[H])O[H])=O
- BRN： 0305601

Computed Properties

Exact Mass: 300.063388g/mol
Surface Charge: 0
XLogP3: 2.6
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 300.063388g/mol
Monoisotopic Mass: 300.063388g/mol
Topological Polar Surface Area: 96.2Å²
Heavy Atom Count: 22
Complexity: 454
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 300.26

Experimental Properties

LogP: 2.58540
PSA: 100.13000
Merck: 9107
Refractive Index: 1.4600 (estimate)
Boiling Point: 601.506 ℃ at 760 mmHg
Melting Point: 228.0 to 232.0 deg-C
Flash Point: 230.1°C
Color/Form: Yellow powder
λmax: 264(MeOH)(lit.)
Density: 1.512

Tectorigenin Security Information

RTECS：NR2400000
WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：warning

Tectorigenin Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Tectorigenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DALN-1mg	Tectorigenin	548-77-6	99%	1mg	$83.00
A2B Chem LLC	AG19467-1mg	Tectorigenin	548-77-6	99%	1mg	$27.00
Aaron	AR00DATZ-10mg	Tectorigenin	548-77-6	98%	10mg	$43.00
abcr	AB479106-10mg	Tectorigenin; .	548-77-6		10mg	€166.20
Ambeed	A631156-10mg	5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one	548-77-6	98+%	10mg	$52.0
Chemenu	CM162551-100mg	5,7-Dihydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one	548-77-6	95%	100mg	$299
ChemFaces	CFN99920-20mg	Tectorigenin	548-77-6	>=98%	20mg	$108
ChemScence	CS-0009804-5mg	Tectorigenin	548-77-6	99.98%	5mg	$70.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1369-1000mg	Tectorigenin	548-77-6	98%	1000mg	$260	2023-09-20
DC Chemicals	DCY-072-20 mg	Tectorigenin	548-77-6	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Tectorigenin Related Literature

1. Ethyl acetate extract of the Musa nana flower inhibits osteoclastogenesis and suppresses NF-κB and MAPK pathways

Min-Min Tang,Ying-Jie Chen,Jia-Ying Wu,Aftab Amin,Xue-Ming Zhou,Cai Jin,Guang-Ying Chen,Zhi-Ling Yu Food Funct. 2021 12 11586
2. Isolation of naturally occurring novel isoflavonoids: an update

Nawaf Al-Maharik Nat. Prod. Rep. 2019 36 1156
3. Synthesis of isoflavones. Part V. Irigenin and tectorigenin

W. Baker,D. F. Downing,A. J. Floyd,B. Gilbert,W. D. Ollis,R. C. Russell J. Chem. Soc. C 1970 1219
4. Interaction of dietary flavonoids with gamma-globulin: molecular property-binding affinity relationship aspect

Fan Yang,Yaru Zhao,Guoyin Kai,Jianbo Xiao Food Funct. 2011 2 137
5. Non-covalent interaction of dietary polyphenols with total plasma proteins of type II diabetes: molecular structure/property–affinity relationships

Jianbo Xiao,Yaru Zhao,Hui Wang,Yongming Yuan,Fan Yang,Chao Zhang,Guoyin Kai Integr. Biol. 2011 3 1087
6. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
7. Combinatorial library generation, molecular docking and molecular dynamics simulations for enhancing the isoflavone scaffold in phosphodiesterase inhibition

Erika Oselladore,Alberto Ongaro,Giuseppe Zagotto,Maurizio Memo,Giovanni Ribaudo,Alessandra Gianoncelli New J. Chem. 2020 44 19472
8. Interaction of dietary flavonoids with gamma-globulin: molecular property-binding affinity relationship aspect

Fan Yang,Yaru Zhao,Guoyin Kai,Jianbo Xiao Food Funct. 2011 2 137
9. The unprecedented iridal lactone and adducts of spiroiridal and isoflavonoid from Belamcanda chinensis

Gang Ni,Guo-Ru Shi,Jia-Yuan Li,De-Quan Yu RSC Adv. 2017 7 20160
10. The interaction of dietary flavonoids with xanthine oxidase in vitro: molecular property-binding affinity relationship aspects

Mengmeng Yuan,Yi Liu,Aiping Xiao,Juan Leng,Liping Liao,Lei Ma,Liangliang Liu RSC Adv. 2019 9 10781

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Cas no 548-77-6 (Tectorigenin)

Tectorigenin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tectorigenin Security Information

Tectorigenin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tectorigenin Price

Tectorigenin Suppliers

Tectorigenin Related Literature

Related Categories

548-77-6 (Tectorigenin) Related Products